5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide

• IUPAC Name: 5-(2,4-dichlorophenyl)-N-[(2-hydroxyphenyl)carbamothioyl]furan-2-carboxamide
• InChI: InChI=1S/C18H12Cl2N2O3S/c19-10-5-6-11(12(20)9-10)15-7-8-16(25-15)17(24)22-18(26)21-13-3-1-2-4-14(13)23/h1-9,23H,(H2,21,22,24,26)
• InChI Key: FCCYISYNJONSFK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=S)NC(=O)C2=CC=C(O2)C3=C(C=C(C=C3)Cl)Cl)O
• Molecular Formula: C18H12Cl2N2O3S
• Molecular Weight: 407.3 g/mol

Description

5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide, also known as DCF, is a synthetic compound that has been widely used in scientific research due to its potential therapeutic properties. DCF belongs to the class of furan derivatives and has been found to exhibit anti-inflammatory, antioxidant, and anticancer activities.

Mechanism of Action

5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide exerts its therapeutic effects through various mechanisms of action. In cancer cells, 5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide induces apoptosis by activating caspase-3 and caspase-9 and downregulating anti-apoptotic proteins such as Bcl-2. 5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide also inhibits the PI3K/Akt/mTOR signaling pathway, which is involved in cell survival and proliferation. In inflammation, 5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide inhibits the NF-κB pathway, which is a key regulator of inflammatory cytokine production. 5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide also inhibits the MAPK pathway, which is involved in the production of pro-inflammatory cytokines. In oxidative stress, 5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide scavenges free radicals and reduces lipid peroxidation, thus protecting cells from oxidative damage.
Biochemical and physiological effects:
5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide has been found to have various biochemical and physiological effects in different cell types and animal models. In cancer cells, 5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide inhibits cell proliferation and induces apoptosis, which leads to the inhibition of tumor growth. In inflammation, 5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide reduces the production of pro-inflammatory cytokines, which leads to the attenuation of inflammatory response. In oxidative stress, 5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide reduces lipid peroxidation and scavenges free radicals, which leads to the protection of cells from oxidative damage.

Advantages and Limitations for Lab Experiments

5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide has several advantages for lab experiments. It is a synthetic compound, which means it can be easily synthesized and purified to high levels of purity. 5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide has been extensively studied for its potential therapeutic properties, which means there is a wealth of literature available on its mechanisms of action and effects. However, there are also some limitations to the use of 5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide in lab experiments. 5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide has been found to have low solubility in water, which can limit its use in aqueous-based experiments. 5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide has also been found to have poor stability in solution, which can limit its use in long-term experiments.

Future Directions

There are several future directions for the study of 5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide. One potential direction is the development of more stable and soluble analogs of 5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide that can be used in aqueous-based experiments. Another direction is the investigation of the potential of 5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide as a therapeutic agent in other diseases such as neurodegenerative diseases and cardiovascular diseases. The development of more targeted delivery systems for 5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide could also enhance its therapeutic potential. Overall, the study of 5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide has the potential to lead to the development of novel therapeutic agents for various diseases.

Synthesis Methods

5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide can be synthesized using a multi-step reaction process involving the reaction of 2,4-dichlorophenyl isocyanate with 2-aminophenol followed by the reaction with thiourea and furfural. The final product is obtained by recrystallization from ethanol. The purity of the synthesized 5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide can be confirmed using various spectroscopic techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide has been extensively studied for its potential therapeutic properties in various fields of research such as cancer, inflammation, and oxidative stress. In cancer research, 5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide has been found to exhibit anti-proliferative and apoptotic effects on various cancer cell lines such as breast, lung, colon, and prostate cancer. Inflammation is a common underlying mechanism in many chronic diseases, and 5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Oxidative stress is also a contributing factor in many diseases, and 5-(2,4-dichlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-furamide has been found to have antioxidant properties by scavenging free radicals and reducing lipid peroxidation.